Cas no 82774-07-0 (Ethanimidothioic acid,N-[[[[[(2-chlorobenzoyl)methylamino]thio]methylamino]carbonyl]oxy]-,methyl ester)

• Product name: Ethanimidothioic acid,N-[[[[[(2-chlorobenzoyl)methylamino]thio]methylamino]carbonyl]oxy]-,methyl ester
• CAS No: 82774-07-0
• MF: C₁₃H₁₆ClN₃O₃S₂
• MW: 361.86743927002
• CID: 1806798
• PubChem ID: 13160048

Ethanimidothioic acid,N-[[[[[(2-chlorobenzoyl)methylamino]thio]methylamino]carbonyl]oxy]-,methyl ester Chemical and Physical Properties

Names and Identifiers

• Ethanimidothioic acid,N-[[[[[(2-chlorobenzoyl)methylamino]thio]methylamino]carbonyl]oxy]-,methyl ester
• 82774-07-0
• DTXSID50877209
• N(N-ME(2-CLPH)CARBAMYLTHIO)METHOMYL

• Inchi： InChI=1S/C13H16ClN3O3S2/c1-9(21-4)15-20-13(19)17(3)22-16(2)12(18)10-7-5-6-8-11(10)14/h5-8H,1-4H3/b15-9+
• InChI Key： BSXFXBFWJRYFIH-OQLLNIDSSA-N
• SMILES： CC(=NOC(=O)N(C)SN(C)C(=O)C1=CC=CC=C1Cl)SC

Computed Properties

• Exact Mass: 361.0321614g/mol
• Monoisotopic Mass: 361.0321614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 113Ų